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Compound of Interest

Compound Name: SDZ-WAG994

Cat. No.: B1258137 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the proper disposal of SDZ-WAG994, also known as N-Cyclohexyl-2'-O-methyladenosine.

SDZ-WAG994 is a potent and selective A1 adenosine receptor agonist. Adherence to the

following procedures is critical for the safe management of this compound upon completion of

research activities.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of SDZ-WAG994 is the first step

toward safe handling and disposal. Key quantitative data for this compound are summarized

below.
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Property Value

Chemical Name N-Cyclohexyl-2'-O-methyladenosine

CAS Number 130714-47-5

Molecular Formula C₁₇H₂₅N₅O₄

Molecular Weight 363.41 g/mol

Appearance Solid

Solubility Soluble in Ethanol and DMSO

Step-by-Step Disposal Protocol
The following experimental protocol outlines the necessary steps for the proper disposal of

SDZ-WAG994. This procedure is based on standard laboratory safety practices and

information derived from the product's Safety Data Sheet (SDS).

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Labeled, sealable, and compatible hazardous waste container.

Waste disposal tags or labels as required by your institution.

Access to a designated hazardous waste storage area.

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk

assessment. Review the Safety Data Sheet for SDZ-WAG994 to be fully aware of its

potential hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, to prevent skin and eye contact.
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Waste Segregation:

Do not mix SDZ-WAG994 waste with other incompatible chemical waste streams.

For unused or expired pure SDZ-WAG994, it should be disposed of in its original container

if possible, or in a clearly labeled hazardous waste container.

For solutions of SDZ-WAG994 (e.g., in DMSO or ethanol), the entire solution should be

treated as hazardous waste.

Waste Collection:

Carefully transfer the waste material into a designated hazardous waste container. Avoid

generating dust if handling the solid form.

Ensure the container is appropriate for the type of waste (solid or liquid) and is in good

condition.

Labeling:

Clearly label the hazardous waste container with the full chemical name ("N-Cyclohexyl-2'-

O-methyladenosine"), the CAS number (130714-47-5), and any other information required

by your institution's environmental health and safety (EHS) department.

Storage:

Securely seal the waste container.

Store the container in a designated, well-ventilated, and secure hazardous waste storage

area, away from incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's authorized waste

management provider.

Disposal must be carried out in accordance with all applicable local, state, and federal

regulations. This typically involves incineration at a licensed hazardous waste facility.
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Never dispose of SDZ-WAG994 down the drain or in regular trash.

Disposal Workflow
The logical flow of the disposal process for SDZ-WAG994 is illustrated in the diagram below.
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Start: Identify SDZ-WAG994 Waste

Don Appropriate PPE

Segregate Waste

Collect in Labeled Hazardous Waste Container

Store in Designated Area

Dispose via Authorized Hazardous Waste Vendor

End: Disposal Complete
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To cite this document: BenchChem. [Proper Disposal of SDZ-WAG994: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258137#sdz-wag994-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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